Benzyl 2-(benzyloxy)-3,3,3-trifluoro-2-methylpropanoate

• Molecular Formula: C18H17F3O3
• Molecular Weight: 338.3 g/mol
• IUPAC Name: benzyl 3,3,3-trifluoro-2-methyl-2-phenylmethoxypropanoate
• InChI: InChI=1S/C18H17F3O3/c1-17(18(19,20)21,24-13-15-10-6-3-7-11-15)16(22)23-12-14-8-4-2-5-9-14/h2-11H,12-13H2,1H3
• InChI Key: LVICMRQUOMMEEK-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)OCC1=CC=CC=C1)(C(F)(F)F)OCC2=CC=CC=C2

Description

Benzyl 2-(benzyloxy)-3,3,3-trifluoro-2-methylpropanoate is a useful research compound. Its molecular formula is C18H17F3O3 and its molecular weight is 338.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A cooled (0° C.) solution of benzyl 3,3,3-trifluoro-2-hydroxy-2-methylpropanoate (Int. D1) (100 mg, 0.403 mmol) in DMF (4 ml) was treated with sodium hydride (16.11 mg, 0.403 mmol) followed by benzyl bromide (0.048 ml, 0.403 mmol) and stirred at 0° C. for 2 h. The reaction mixture was allowed to warm to room temperature and stirring continued for a further 3 hrs. The reaction mixture was partitioned between EtOAc and 0.1M HCl solution. The organic phase was washed with saturated brine, dried over magnesium sulfate and concentrated in vacuo to afford the title compound as an oil.